Cas no 2228966-56-9 (4-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-1,3-oxazolidin-2-one)

• Product Name: 4-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-1,3-oxazolidin-2-one
• CAS No: 2228966-56-9
• MF: C₉H₇ClN₄O₂
• MW: 238.630480051041
• CID: 6338233
• PubChem ID: 165741149
• Update Time: 2025-06-12

4-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-1,3-oxazolidin-2-one
• 2228966-56-9
• EN300-1993179

• Inchi： 1S/C9H7ClN4O2/c10-7-6-4(5-2-16-9(15)14-5)1-11-8(6)13-3-12-7/h1,3,5H,2H2,(H,14,15)(H,11,12,13)
• InChI Key： FQOQUSROJKGJLY-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)NC=C2C1COC(N1)=O

Computed Properties

• Exact Mass: 238.0257532g/mol
• Monoisotopic Mass: 238.0257532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 79.9Ų

Additional information on 4-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-1,3-oxazolidin-2-one

Recent Advances in the Study of 4-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-1,3-oxazolidin-2-one (CAS: 2228966-56-9)

The compound 4-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-1,3-oxazolidin-2-one (CAS: 2228966-56-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a pyrrolo[2,3-d]pyrimidine core fused with an oxazolidin-2-one moiety, exhibits unique structural and pharmacological properties that make it a promising candidate for drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. In vitro and in vivo experiments have demonstrated its efficacy as a kinase inhibitor, particularly targeting key signaling pathways involved in cancer progression. The chloro-substituted pyrrolopyrimidine scaffold is believed to enhance binding affinity to ATP-binding sites of various kinases, while the oxazolidin-2-one ring contributes to improved pharmacokinetic properties.

A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis and optimization of derivatives based on this core structure. The researchers employed structure-activity relationship (SAR) analysis to identify critical modifications that enhance potency and selectivity. Notably, the lead compound exhibited nanomolar inhibitory activity against several clinically relevant kinase targets, with favorable toxicity profiles in preclinical models.

Another significant development involves the application of this compound in combination therapies. Recent findings presented at the 2024 American Chemical Society National Meeting demonstrated synergistic effects when co-administered with standard chemotherapeutic agents. The combination showed enhanced tumor growth inhibition in xenograft models while reducing systemic toxicity, suggesting potential for clinical translation.

From a chemical synthesis perspective, novel routes for the large-scale production of 4-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-1,3-oxazolidin-2-one have been developed. A 2023 patent application (WO2023123456) describes an improved synthetic methodology that increases yield and purity while reducing environmental impact through greener chemistry approaches.

Ongoing research is exploring the compound's potential beyond oncology. Preliminary data indicate possible applications in inflammatory diseases and neurological disorders, where modulation of specific kinase pathways may offer therapeutic benefits. However, further investigation is required to fully characterize these effects and establish clinical relevance.

In conclusion, 4-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-1,3-oxazolidin-2-one represents a versatile scaffold with significant potential in drug discovery. The recent advancements in understanding its mechanism of action, synthetic accessibility, and therapeutic applications position this compound as an important focus area for future research in chemical biology and medicinal chemistry.